Cas no 3704-28-7 (Methyl 2-(methylthio)benzoate)

• Product Name: Methyl 2-(methylthio)benzoate
• CAS No: 3704-28-7
• MF: C₉H₁₀O₂S
• MW: 182.239501476288
• CID: 84846
• PubChem ID: 279586
• Update Time: 2025-09-20

Methyl 2-(methylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(methylthio)benzoate
• methyl 2-methylsulfanylbenzoate
• 2-(methylthio)carboxymethylbenzene
• 2-methylsulfanyl-benzoic acid methyl ester
• 2-Methylthiobenzoic acid,methyl ester
• Benzoic acid,2-(methylthio)-,methyl ester
• F3308-2820
• Methyl 2-(methylsulfanyl)benzoate
• methyl 2-methylmercaptobenzoate
• methyl S-methylthiosalicylate
• methyl thiomethylbenzoate
• 2-methylsulfanylbenzoic acid methyl ester
• Z25302675
• 2-Methylthiobenzoic acid, methyl ester
• Q63392392
• SCHEMBL647041
• 6K-630S
• Benzoic acid,2-(methylthio)-, methyl ester
• NSC-130740
• STR03200
• E78334
• AE-848/01235034
• InChI=1/C9H10O2S/c1-11-9(10)7-5-3-4-6-8(7)12-2/h3-6H,1-2H
• EN300-54897
• methyl-2-(methylthio)benzoate
• NSC130740
• CHEBI:194929
• Methyl 2-(methylsulfanyl)benzoate #
• 2-METHYLTHIOBENZOIC ACID METHYL ESTER
• FT-0628392
• DTXSID10299443
• MFCD00068039
• 2-(Methylthio)benzoic acid methyl ester
• NSC 130740
• methyl 2-methylsulanylbenzoate
• BENZOIC ACID,2-METHYLTHIO,METHYL ESTER
• Benzoic acid, 2-(methylthio)-, methyl ester
• CS-0204610
• AKOS002367292
• 3704-28-7
• Methyl O-methylthiosalicylate
• DB-069480
• ALBB-024142
• DTXCID20250580
• 2-(Methylthio)benzoic acid methyl ester;Methyl 2-(methylmercapto)benzoate
• FM29695
• 691-634-2

• MDL： MFCD00068039
• Inchi： 1S/C9H10O2S/c1-11-9(10)7-5-3-4-6-8(7)12-2/h3-6H,1-2H3
• InChI Key： CPQDZXPLQXZJGF-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1C(=O)OC
• BRN： 2084294

Computed Properties

• Exact Mass: 182.04000
• Monoisotopic Mass: 182.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.6A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: White to off white powder
• Density: 1.2385 (rough estimate)
• Melting Point: 66-69 °C(lit.)
• Boiling Point: 285.65°C (rough estimate)
• Flash Point: 121.4°C
• Refractive Index: 1.5480 (estimate)
• PSA: 51.60000
• LogP: 2.19510

Methyl 2-(methylthio)benzoate Security Information

• Hazard Statement： Irritant
• WGK Germany：3
• Safety Instruction： S24/25
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Sulfanylbenzoic acids and derivatives